Cas no 2228821-35-8 (2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228821-35-8
• MF: C₉H₁₇F₂NS
• MW: 209.299788236618
• CID: 6258888
• PubChem ID: 165635940
• Update Time: 2025-10-30

2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine
• EN300-1971584
• 2228821-35-8

• Inchi： 1S/C9H17F2NS/c1-8(2)6(4-5-13-8)9(3,12)7(10)11/h6-7H,4-5,12H2,1-3H3
• InChI Key： KJCPKVHIBOYYLW-UHFFFAOYSA-N
• SMILES： S1CCC(C(C)(C(F)F)N)C1(C)C

Computed Properties

• Exact Mass: 209.10497704g/mol
• Monoisotopic Mass: 209.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2228821-35-8): Properties, Applications, and Research Insights

The compound 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2228821-35-8) is a fluorinated amine derivative with a unique structural framework, combining a thiolane ring and difluoropropane moiety. Its molecular formula, C₁₀H₁₉F₂NS, highlights its potential as a versatile intermediate in pharmaceutical and agrochemical research. The presence of the difluoropropan-2-amine group enhances its metabolic stability, making it a subject of interest in drug discovery programs targeting CNS disorders and enzyme modulation.

Recent trends in organic chemistry emphasize the importance of fluorinated compounds due to their ability to improve bioavailability and binding affinity. Researchers frequently search for "fluorinated amine synthesis" or "thiolane derivatives in drug design," reflecting the growing demand for innovative building blocks like CAS No. 2228821-35-8. This compound’s 2,2-dimethylthiolan-3-yl scaffold is particularly noteworthy for its conformational rigidity, which can optimize ligand-receptor interactions in medicinal chemistry.

From an industrial perspective, 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine has garnered attention for its potential role in crop protection formulations. Agrochemical developers are exploring its utility as a precursor for herbicides and fungicides, driven by queries such as "novel fluorinated agrochemicals" and "sustainable pesticide intermediates." The compound’s stability under environmental conditions aligns with the industry’s shift toward eco-friendly solutions.

Analytical studies of CAS No. 2228821-35-8 reveal excellent solubility in polar organic solvents, a trait critical for formulation development. Chromatographic data (HPLC, GC-MS) confirm high purity (>98%), addressing common user concerns like "how to purify fluorinated amines" or "QC methods for heterocyclic compounds." These properties make it a reliable candidate for scale-up processes in contract manufacturing organizations (CMOs).

In academic circles, the compound’s mechanism of action is under investigation for neurodegenerative disease models. Searches for "difluoropropan-2-amine neuroprotective effects" or "thiolane-based kinase inhibitors" underscore its relevance in target-based therapies. Computational modeling suggests that the 1,1-difluoropropan-2-amine moiety may reduce oxidative stress, a hot topic in aging-related research.

Regulatory and safety assessments of 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine indicate low acute toxicity profiles, aligning with global guidelines for chemical handling. This addresses frequent queries such as "safety data sheets for fluorinated amines" and "green chemistry alternatives." Its non-hazardous classification facilitates international shipping and compliance with REACH/OSHA standards.

Future directions for CAS No. 2228821-35-8 include exploration in material science, particularly as a monomer for specialty polymers. The demand for "fluorine-containing polymers" and "high-performance coatings" highlights opportunities to leverage its thermal stability and hydrophobic properties. Collaborative research between academia and industry is expected to unlock further applications.

In summary, 2-(2,2-dimethylthiolan-3-yl)-1,1-difluoropropan-2-amine represents a multifaceted compound with cross-disciplinary appeal. Its structural uniqueness, coupled with emerging applications, positions it as a valuable asset in synthetic chemistry and beyond. Ongoing studies will likely expand its utility, answering pressing questions in both life sciences and industrial chemistry.